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addressing instability Flufenacet oxalate
samples

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Flufenacet oxalate

CAS No.: 201668-31-7

Cat. No.: S650731

What Is Known About Flufenacet Oxalate

The table below summarizes the key information available from the Pesticide Properties DataBase (PPDB)

and a chemical supplier.

Property Description

Chemical Identity A major transformation product (metabolite) of the herbicide Flufenacet [1].
CAS Number 201668-31-7 [1] [2].

Molecular Formula C11H12FNOs [1].

Molecular Weight 225.2 g/mol [1].

Stability in Soil Laboratory studies indicate a DTso (dissipation time for 50% of the substance)

of approximately 5.83 days, classifying it as non-persistent [1].

Storage Should be stored in a refrigerator at 2-8°C [2].
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A Framework for Your Troubleshooting Guide

To help you structure your support content, here is a general workflow for systematically investigating
sample instability. You can use this as a template and fill in the specifics once you gather data from the

sources mentioned above.
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Potential Investigation Avenues

Based on common instability mechanisms and general analytical knowledge, here are key areas to guide

your experimental protocols once you have more data:

e Storage Conditions: The known refrigerator storage condition strongly suggests the compound is
sensitive to temperature [2]. Stability studies should test the effects of temperature, light, and
humidity.
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e Sample Solvent and pH: The compound's solubility and stability can be highly dependent on the
solvent and pH of the solution. Investigating different buffered systems at various pH levels is crucial.

¢ Analytical Method Considerations: If using HPLC, instability can sometimes be mistaken for other
issues. Ensure your method is "stability-indicating," meaning it can separate the parent compound
from its degradation products. General HPLC troubleshooting for problems like peak tailing can be
found in resources from instrument manufacturers [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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